Cas no 67685-99-8 (6-methyl-1-oxa-6-azaspiro[2.5]octane)
6-methyl-1-oxa-6-azaspiro[2.5]octane Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxa-6-azaspiro[2.5]octane, 6-methyl-
- 6-methyl-1-oxa-6-azaspiro[2.5]octane
- CS-0454863
- SCHEMBL6782502
- EN300-693668
- 67685-99-8
- DB-073915
- AKOS006306841
- DTXSID201289801
-
- Inchi: 1S/C7H13NO/c1-8-4-2-7(3-5-8)6-9-7/h2-6H2,1H3
- InChI Key: MAHAWHHIYVFTTF-UHFFFAOYSA-N
- SMILES: O1CC21CCN(C)CC2
Computed Properties
- Exact Mass: 127.09979
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 175.4±33.0 ºC (760 Torr),
- Flash Point: 48.3±27.7 ºC,
- Solubility: Soluble (279 g/l) (25 º C),
- PSA: 15.77
6-methyl-1-oxa-6-azaspiro[2.5]octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100453-1G |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 95% | 1g |
¥ 3,069.00 | 2023-03-17 | |
| Enamine | EN300-693668-0.05g |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 0.05g |
$624.0 | 2023-05-30 | ||
| Enamine | EN300-693668-0.1g |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 0.1g |
$653.0 | 2023-05-30 | ||
| Enamine | EN300-693668-0.25g |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 0.25g |
$683.0 | 2023-05-30 | ||
| Enamine | EN300-693668-0.5g |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 0.5g |
$713.0 | 2023-05-30 | ||
| Enamine | EN300-693668-1.0g |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 1g |
$743.0 | 2023-05-30 | ||
| Enamine | EN300-693668-2.5g |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 2.5g |
$1454.0 | 2023-05-30 | ||
| Enamine | EN300-693668-5.0g |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 5g |
$2152.0 | 2023-05-30 | ||
| Enamine | EN300-693668-10.0g |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 10g |
$3191.0 | 2023-05-30 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100453-100mg |
6-methyl-1-oxa-6-azaspiro[2.5]octane |
67685-99-8 | 95% | 100mg |
¥1008.0 | 2024-04-17 |
6-methyl-1-oxa-6-azaspiro[2.5]octane Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 6-methyl-1-oxa-6-azaspiro[2.5]octane
Recent Advances in the Study of 6-Methyl-1-oxa-6-azaspiro[2.5]octane (CAS: 67685-99-8) and Its Applications in Chemical Biology and Medicine
The compound 6-methyl-1-oxa-6-azaspiro[2.5]octane (CAS: 67685-99-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of complex molecules, as well as its promising pharmacological properties.
One of the key advancements in the study of 6-methyl-1-oxa-6-azaspiro[2.5]octane is its application in the development of novel bioactive molecules. Researchers have successfully utilized this spirocyclic scaffold to design and synthesize compounds with enhanced binding affinity and selectivity for specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent inhibitors targeting enzymes involved in inflammatory pathways. The study reported that derivatives of 6-methyl-1-oxa-6-azaspiro[2.5]octane exhibited significant anti-inflammatory activity in preclinical models, suggesting its potential as a lead compound for further drug development.
In addition to its pharmacological potential, recent research has also explored the synthetic routes and optimization strategies for 6-methyl-1-oxa-6-azaspiro[2.5]octane. A 2022 paper in Organic Letters detailed a novel, high-yield synthesis method that improves the scalability and efficiency of producing this compound. The authors emphasized the importance of optimizing reaction conditions to minimize byproducts and maximize purity, which is critical for its application in drug discovery. Furthermore, computational studies have provided insights into the compound's conformational flexibility and its interactions with biological targets, aiding in the rational design of more effective derivatives.
The safety and toxicological profile of 6-methyl-1-oxa-6-azaspiro[2.5]octane have also been investigated in recent years. Preliminary toxicology studies, as reported in a 2023 Toxicology Reports article, indicated that the compound exhibits a favorable safety profile at therapeutic doses, with minimal off-target effects. These findings support its potential for further development as a pharmaceutical agent. However, researchers caution that additional in vivo studies are necessary to fully assess its long-term safety and efficacy.
Looking ahead, the versatility of 6-methyl-1-oxa-6-azaspiro[2.5]octane as a building block in medicinal chemistry is expected to drive continued interest in its applications. Future research directions may include the exploration of its use in targeted drug delivery systems, as well as its potential in treating neurodegenerative diseases and cancer. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this promising compound.
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